Cas no 68857-95-4 (Traseolide)
Traseolide structure
Product Name:Traseolide
Traseolide Chemical and Physical Properties
Names and Identifiers
-
- Traseolide
- UNII-PDA90FUN2J
- Ethanone, 1-(2,3-dihydro-1,1,2,6-tetramethyl-3-(1-methylethyl)-1H-inden-5-yl)-, trans-
- 68857-95-4
- 5-Acetyl-3-isopropyl-1,1,2,6-tetramethylindane
- REL-1-((2R,3R)-2,3-DIHYDRO-1,1,2,6-TETRAMETHYL-3-(1-METHYLETHYL)-1H-INDEN-5-YL)ETHANONE
- DTXSID201031854
- PDA90FUN2J
- ETHANONE, 1-((2R,3R)-2,3-DIHYDRO-1,1,2,6-TETRAMETHYL-3-(1-METHYLETHYL)-1H-INDEN-5-YL)-, REL-
- trans-1-(2,3-Dihydro-1,1,2,6-tetramethyl-3-(1-methylethyl)-1H-inden-5-yl)ethanone
- IMRYETFJNLKUHK-SJKOYZFVSA-N
- 1-(2,3-Dihydro-1,1,2,6-tetramethyl-3-(1-methylethyl)-1H-inden-5-yl)ethan-1-one
-
- Inchi: 1S/C18H26O/c1-10(2)17-12(4)18(6,7)16-8-11(3)14(13(5)19)9-15(16)17/h8-10,12,17H,1-7H3/t12-,17-/m1/s1
- InChI Key: IMRYETFJNLKUHK-SJKOYZFVSA-N
- SMILES: O=C(C)C1C(C)=CC2=C(C=1)[C@H](C(C)C)[C@@H](C)C2(C)C
Computed Properties
- Exact Mass: 258.19848
- Monoisotopic Mass: 258.198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 5.1
Experimental Properties
- Density: 0.933
- Boiling Point: 350°C at 760 mmHg
- Flash Point: 146.3°C
- Refractive Index: 1.498
- PSA: 17.07
Traseolide Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
68857-95-4 (Traseolide) Related Products
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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